Cas no 29780-00-5 (12-Tridecenoic acid,methyl ester)

• Product Name: 12-Tridecenoic acid,methyl ester
• CAS No: 29780-00-5
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 277284
• PubChem ID: 292982
• Update Time: 2025-04-19

12-Tridecenoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 12-Tridecenoic acid,methyl ester
• Methyl 12-cis-tridecenoate
• METHYL 12C-TRIDECENOATE
• methyl tridec-12-enoate
• 11-dodecenyl acetate
• Methyl 12-cis-tridecenoate1000µg
• Methyl12-tridecenoate
• Tridec-12-en-carbonsaeuremethylester
• tridec-12-enoic acid methyl ester
• Tridec-12-ensaeure-methylester
• 29780-00-5
• DTXSID50303598
• NSC159260
• methyl 12-tridecenoate
• DELTA 12 CIS TRIDECENOIC ACID METHYL ESTER
• NSC-159260
• SCHEMBL3034063
• 12-Tridecenoic acid methyl ester
• DB-215942

• Inchi： 1S/C14H26O2/c1-3-4-5-6-7-8-9-10-11-12-13-14(15)16-2/h3H,1,4-13H2,2H3
• InChI Key： LCAVRNOMCURXMM-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 226.19300
• Monoisotopic Mass: 226.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.8810
• Melting Point: -22.4°C (estimate)
• Boiling Point: 277.98°C (estimate)
• Flash Point: 116.1°C
• Refractive Index: 1.4438
• PSA: 26.30000
• LogP: 4.24640